Cas no 879484-72-7 (Carbamic acid, [2-[(1,1-dimethylethyl)amino]ethyl]-, phenylmethyl ester)

Carbamic acid, [2-[(1,1-dimethylethyl)amino]ethyl]-, phenylmethyl ester structure
879484-72-7 structure
Product Name:Carbamic acid, [2-[(1,1-dimethylethyl)amino]ethyl]-, phenylmethyl ester
CAS No:879484-72-7
MF:C14H22N2O2
MW:250.336683750153
CID:1914935
PubChem ID:67492628
Update Time:2025-04-21

Carbamic acid, [2-[(1,1-dimethylethyl)amino]ethyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [2-[(1,1-dimethylethyl)amino]ethyl]-, phenylmethyl ester
    • (2-tert-butylaminoethyl)carbamic acid benzyl ester
    • SCHEMBL2674760
    • DB-114299
    • 879484-72-7
    • VINWFYKJHHIKIX-UHFFFAOYSA-N
    • Inchi: 1S/C14H22N2O2/c1-14(2,3)16-10-9-15-13(17)18-11-12-7-5-4-6-8-12/h4-8,16H,9-11H2,1-3H3,(H,15,17)
    • InChI Key: VINWFYKJHHIKIX-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NCCNC(C)(C)C)=O

Computed Properties

  • Exact Mass: 250.168127949Da
  • Monoisotopic Mass: 250.168127949Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.4Ų
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